Cas no 139653-32-0 (1-Dodecanaminium, N,N-didodecyl-N-methyl-, benzoate)

• Product name: 1-Dodecanaminium, N,N-didodecyl-N-methyl-, benzoate
• CAS No: 139653-32-0
• MF: C₄₄H₈₃NO₂
• MW: 658.135334253311
• CID: 1277889

1-Dodecanaminium, N,N-didodecyl-N-methyl-, benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-didodecyl-N-methyl-, benzoate
• 1-Dodecanaminium, N,N-didodecyl-N-methyl-, benzoate (1:1)

• Inchi： 1S/C37H78N.C7H6O2/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;8-7(9)6-4-2-1-3-5-6/h5-37H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
• InChI Key： RRPWINKYYWGNNV-UHFFFAOYSA-M
• SMILES： C(C1C=CC=CC=1)(=O)[O-].[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 657.64279

Experimental Properties

• PSA: 40.13